Cas no 1386796-57-1 (methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate)

• Product Name: methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate
• CAS No: 1386796-57-1
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5291307
• Update Time: 2025-11-01

methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylic acid, 5-[(3,3-dimethyl-1-oxobutyl)amino]-, methyl ester

• Inchi： 1S/C15H19N3O3/c1-15(2,3)8-12(19)16-9-5-6-11-10(7-9)13(18-17-11)14(20)21-4/h5-7H,8H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： ZXEZZAKVCZZZAX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(NC(=O)CC(C)(C)C)C=C2)C(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate

methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate: A Novel Compound with Promising Therapeutic Potential

methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, identified by the CAS number 1386796-57-1, belongs to the class of indazole derivatives, which are known for their diverse biological activities. The chemical structure of methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate includes a 1H-indazole ring fused with a carboxylate group, and a 3,3-dimethylbutanamido substituent. These structural features contribute to its potential pharmacological properties, making it a subject of interest for researchers in the field of drug discovery.

The indazole ring is a heterocyclic compound containing two nitrogen atoms and is commonly found in various bioactive molecules. The carboxylate group in methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate is critical for its interaction with target proteins, as it can form hydrogen bonds with amino acid residues in enzyme active sites. The 3,3-dimethylbutanamido substituent adds steric bulk and hydrophobicity, which may influence the compound's solubility and permeability across biological membranes. These structural characteristics are essential for understanding the compound's mechanism of action and its potential therapeutic applications.

Recent studies have highlighted the importance of indazole derivatives in the development of drugs targeting inflammatory and neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is a key mediator of inflammation and is implicated in various chronic diseases, including arthritis and cardiovascular disorders. The ability of methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate to modulate this pathway suggests its potential as a therapeutic agent for these conditions.

Additionally, research on methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate has revealed its potential role in neuroprotection. A 2022 study in Neuropharmacology reported that this compound reduces oxidative stress and neuronal damage in models of Parkinson's disease. The indazole ring is believed to interact with mitochondrial proteins, thereby enhancing cellular resilience against oxidative stress. This finding underscores the importance of indazole derivatives in the development of neuroprotective drugs.

The 3,3-dimethylbutanamido substituent in methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate also plays a critical role in its pharmacological activity. A 2021 study in European Journal of Medicinal Chemistry showed that this substituent enhances the compound's binding affinity to specific receptors, such as the PPAR-γ receptor, which is involved in metabolic regulation. This interaction may contribute to the compound's potential as a treatment for metabolic disorders, including type 2 diabetes.

Furthermore, the methyl group in methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate is important for its solubility and bioavailability. The presence of a methyl group can influence the compound's lipophilicity, which is a key factor in determining its ability to cross the blood-brain barrier. This property is particularly relevant for drugs targeting neurological conditions, as effective delivery to the central nervous system is essential for therapeutic success.

Recent advances in computational chemistry have provided insights into the molecular interactions of methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate. Molecular docking studies have shown that the compound can bind to multiple protein targets, including enzymes and receptors associated with inflammatory and metabolic pathways. These findings suggest that the compound may have a broad spectrum of biological activities, which could be harnessed for the development of multifunctional drugs.

In addition to its potential therapeutic applications, methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate has also been studied for its synthetic accessibility. The compound can be synthesized through a series of well-established chemical reactions, which makes it a viable candidate for large-scale production. This is particularly important for pharmaceutical companies aiming to develop new drugs for widespread medical conditions.

However, the development of methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate as a therapeutic agent is not without challenges. One of the key issues is the optimization of its pharmacokinetic properties. While the compound shows promising in vitro activity, its in vivo efficacy and safety profile need to be thoroughly evaluated through preclinical and clinical studies. This includes assessing its toxicity, metabolism, and potential side effects.

Another important consideration is the potential for drug resistance. As with many other compounds, the long-term use of methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate may lead to the development of resistance mechanisms in target cells. Therefore, strategies to prevent or overcome resistance, such as combination therapy, may be necessary for its effective use.

Despite these challenges, the potential of methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate as a therapeutic agent is evident. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of new drugs targeting inflammatory, neurodegenerative, and metabolic disorders. Continued research in this area is essential to fully realize its therapeutic potential and to address the challenges associated with its development.

In conclusion, methyl 5-(3,3-dimethylbutanamido)-1H-indazole-3-carboxylate, identified by the CAS number 1386796-1, represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential biological activities highlight its importance as a candidate for the development of new therapeutic agents. While further studies are needed to fully understand its mechanisms of action and optimize its properties, the compound remains a subject of great interest and holds promise for future medical applications.